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Compound of Interest

Compound Name: Progesterone-13c2

Cat. No.: B15141739

For researchers, scientists, and drug development professionals, the proper disposal of
isotopically labeled compounds like Progesterone-13C2 is a critical component of laboratory
safety and environmental responsibility. This guide provides essential information and step-by-
step procedures for the safe handling and disposal of Progesterone-13C2, ensuring
compliance with regulatory standards and minimizing environmental impact.

Hazard Identification and Safety Precautions

Progesterone-13C2, a stable isotope-labeled form of progesterone, shares the same
fundamental chemical and toxicological properties as its unlabeled counterpart. Progesterone
is classified as a hazardous substance, and appropriate precautions must be taken during
handling and disposal.

Key Hazards:
o Carcinogenicity: Suspected of causing cancer.[1][2][3]

o Reproductive Toxicity: Suspected of damaging fertility or the unborn child and may cause
harm to breast-fed children.[1][2]

o Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[4] It may also
cause respiratory, skin, and eye irritation.[4]
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Personal Protective Equipment (PPE): Before handling Progesterone-13C2 for any purpose,
including disposal, the following personal protective equipment should be worn:

e Gloves: Chemical-resistant gloves.
» Protective Clothing: A lab coat or other suitable protective clothing.[4]
o Eye Protection: Safety glasses with side shields or chemical goggles.[4]

» Respiratory Protection: In case of inadequate ventilation or when handling powders, use an
approved supplied-air respirator or a self-contained breathing apparatus.[4]

Step-by-Step Disposal Procedure

The primary recommendation for the disposal of Progesterone-13C2 is to use a licensed
professional waste disposal service.[4] Adherence to federal, state, and local environmental
regulations is mandatory.[4]

Step 1: Segregation and Labeling
 Isolate Progesterone-13C2 waste from other laboratory waste streams.

o Clearly label the waste container with the chemical name ("Progesterone-13C2"), relevant
hazard symbols (e.g., health hazard), and the date of accumulation.

Step 2: Waste Collection

e Solid Waste: Collect unused Progesterone-13C2 powder, contaminated lab materials (e.g.,
weigh boats, pipette tips, gloves), and spill cleanup materials in a designated, sealed, and
properly labeled container. For spills, mechanically take up the material (e.g., by sweeping or
shoveling) and place it in a suitable container for disposal.[4] Avoid creating dust.

» Liquid Waste: For solutions of Progesterone-13C2, collect the waste in a sealed, labeled,
and non-reactive container. Do not pour Progesterone-13C2 solutions down the drain.[3][5]

Step 3: Storage of Waste
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» Store the sealed waste container in a designated, secure, and well-ventilated area, away
from incompatible materials.

o Follow the storage conditions specified in the Safety Data Sheet, which typically include
storing at room temperature away from light and moisture.[4]

Step 4: Arrange for Professional Disposal

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for the pickup and disposal of the
Progesterone-13C2 waste.

e Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) and any
other relevant information about the waste.

Step 5: Documentation

e Maintain a record of the amount of Progesterone-13C2 disposed of, the date of disposal,
and the name of the waste disposal company.

Quantitative Data Summary

The Safety Data Sheets for Progesterone and its isotopically labeled forms do not typically
provide specific quantitative limits for disposal, as the primary disposal route is through a
licensed waste management company. The key quantitative information pertains to its physical

properties.
Property Value
Melting Point 129-130 °C[2]
Boiling Point Not determined[2]
Bulk Density 350-450 kg/m 3 at 20 °C[2]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Progesterone-13C2.
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Progesterone-13C2 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. media.allergan.com [media.allergan.com]
e 2. beaufort.tricare.mil [beaufort.tricare.mil]

e 3. chemicalbook.com [chemicalbook.com]

e 4. isotope.com [isotope.com]

e 5. merckmillipore.com [merckmillipore.com]

 To cite this document: BenchChem. [Safe Disposal of Progesterone-13C2: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141739#progesterone-13c2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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